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Compound of Interest

Compound Name: Dodicin hydrochloride

Cat. No.: B1195978

Dodicin Hydrochloride: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodicin hydrochloride, also known by trade names such as Tego 51, is an amphoteric
surfactant with a growing presence in diverse scientific research fields, particularly in drug
development and antimicrobial studies. Its unique molecular structure, possessing both cationic
and anionic moieties, imparts a pH-dependent charge and a range of surface-active properties.
This technical guide provides a comprehensive overview of Dodicin hydrochloride,
summarizing its physicochemical properties, detailing its applications in scientific research, and
offering insights into relevant experimental protocols.

Physicochemical Properties

Dodicin hydrochloride, chemically known as N-(2-((2-
(dodecylamino)ethyl)amino)ethyl)glycine hydrochloride, possesses a long dodecyl hydrocarbon
chain responsible for its hydrophobic character, and a hydrophilic head group containing both
amine and carboxylic acid functionalities. This amphoteric nature allows it to behave as a
cationic, anionic, or zwitterionic surfactant depending on the pH of the solution.
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Property Value Source

Chemical Formula C18H40CIN302 [1112]

Molecular Weight 366.0 g/mol [1103114]
2-[2-[2-

IUPAC Name (dodecylamino)ethylamino]ethy o

lamino]acetic

acid;hydrochloride

Dodecyldiaminoethylglycine
hydrochloride, Tego 51,

Synonyms [3]
Ampholan,

Dodecyldi(aminoethyl)glycine

CAS Number 18205-85-1 2]

Amphoteric Surfactant Behavior

The behavior of Dodicin hydrochloride as an amphoteric surfactant is a key determinant of its
functionality. In acidic environments, the amine groups are protonated, leading to a net positive
charge and cationic surfactant characteristics. Conversely, in alkaline conditions, the carboxylic
acid group is deprotonated, resulting in a net negative charge and anionic surfactant
properties. Near its isoelectric point, it exists as a zwitterion, exhibiting properties of both. This
pH-dependent behavior is crucial for its application in various formulations and biological
systems.

Applications in Scientific Studies

Dodicin hydrochloride's utility in scientific research is primarily centered around its
antimicrobial and surfactant properties.

Antimicrobial Applications

Dodicin hydrochloride exhibits broad-spectrum antimicrobial activity against both Gram-
positive and Gram-negative bacteria.[5][6] This has led to its investigation as a disinfectant and
as a component in antimicrobial formulations. A technical bulletin for "Tego 51," a product
containing Dodicin hydrochloride, recommends concentrations of 1% for surface pre-wetting
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and 2% for fogging applications in disinfection protocols.[5] The typical contact time suggested
for effective disinfection is at least 20 minutes.[5]

The proposed mechanism of its antimicrobial action involves the disruption of the bacterial cell
membrane, a common mechanism for many surfactants. The hydrophobic tail of the molecule
is believed to insert into the lipid bilayer of the cell membrane, leading to increased
permeability and eventual cell lysis.

Drug Delivery and Formulation

The surfactant properties of Dodicin hydrochloride make it a candidate for use in drug
delivery systems. Surfactants are widely employed in pharmaceutical formulations to enhance
the solubility and bioavailability of poorly water-soluble drugs, to act as emulsifying agents in
creams and lotions, and to form micelles or other nanostructures for targeted drug delivery.
While specific studies detailing the use of Dodicin hydrochloride in advanced drug delivery
systems are not abundant in the readily available literature, its fundamental properties as an
amphoteric surfactant suggest its potential in these areas.

Experimental Protocols

Detailed experimental protocols for the use of Dodicin hydrochloride are not extensively
published. However, based on its known applications, the following outlines can be inferred and
adapted.

Protocol: Evaluation of Antimicrobial Efficacy

This protocol provides a general framework for assessing the antimicrobial activity of Dodicin
hydrochloride.

1. Materials:

e Dodicin hydrochloride

o Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)
¢ Nutrient broth and agar

o Sterile phosphate-buffered saline (PBS)

o Sterile test tubes and petri dishes

e Incubator
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2. Procedure:

o Preparation of Dodicin Hydrochloride Solutions: Prepare a stock solution of Dodicin
hydrochloride in sterile distilled water and create a series of dilutions to determine the
Minimum Inhibitory Concentration (MIC).

o Bacterial Culture Preparation: Grow bacterial strains in nutrient broth overnight at 37°C to
achieve a logarithmic growth phase.

¢ MIC Determination (Broth Dilution Method):

¢ In a 96-well microtiter plate, add a standardized inoculum of the bacterial suspension to each
well.

¢ Add the different concentrations of Dodicin hydrochloride to the wells.

¢ Include positive (bacteria only) and negative (broth only) controls.

¢ Incubate the plate at 37°C for 18-24 hours.

e The MIC is the lowest concentration of Dodicin hydrochloride that inhibits visible bacterial
growth.

¢ Minimum Bactericidal Concentration (MBC) Determination:

o From the wells showing no growth in the MIC assay, plate a small aliquot onto nutrient agar
plates.

¢ Incubate the plates at 37°C for 24 hours.

e The MBC is the lowest concentration that results in a 99.9% reduction in the initial bacterial
count.

Diagram: Antimicrobial Workflow
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Workflow for determining the antimicrobial efficacy of Dodicin hydrochloride.
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Signaling Pathways and Logical Relationships

Currently, there is a lack of specific research in the public domain detailing the direct interaction
of Dodicin hydrochloride with specific cellular signaling pathways. Its primary mode of action
as an antimicrobial is understood to be the physical disruption of cell membranes rather than
the modulation of specific signaling cascades.

Future research may explore the downstream effects of membrane stress induced by Dodicin
hydrochloride, which could potentially trigger cellular stress response pathways.

Diagram: Proposed Mechanism of Antimicrobial Action
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Proposed mechanism of Dodicin hydrochloride's antimicrobial action.

Conclusion

Dodicin hydrochloride is a versatile amphoteric surfactant with established antimicrobial
properties. While its application in disinfection is documented, its potential in drug delivery and
other areas of scientific research remains an area for further exploration. The lack of extensive
public data on its specific physicochemical parameters, such as its critical micelle
concentration, highlights the need for more fundamental research to fully characterize this
compound. The experimental protocols and conceptual diagrams provided in this guide offer a
starting point for researchers interested in investigating the properties and applications of
Dodicin hydrochloride. As with any research chemical, appropriate safety precautions should
be taken, including avoiding contact with skin and eyes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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